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Compound of Interest

Compound Name: GSK 2945 Hydrochloride

Cat. No.: B1154199

Get Quote

Status: Active | Last Updated: October 26, 2025 Topic: Troubleshooting solubility, formulation,

and stability for GSK 2945 Hydrochloride. Target Audience: Drug Discovery Scientists, In Vivo

Pharmacologists, Cell Biologists.

Compound Overview & Physicochemical Profile[1]
GSK 2945 Hydrochloride is a potent, selective, and orally active antagonist of the nuclear

receptor Rev-erbα/β. Unlike agonists that enhance circadian repression, GSK 2945 stimulates

the expression of target genes (e.g., Bmal1) by blocking the repressive activity of Rev-erb.

Critical Note on Salt Form: You are likely working with the hydrochloride (HCl) salt. While the

salt form improves solid-state stability and initial dissolution in organic solvents compared to the

free base, it does not guarantee solubility in aqueous buffers. Upon dilution into neutral pH

media (pH 7.4), the salt dissociates, and the lipophilic free base may precipitate if the

concentration exceeds its thermodynamic solubility limit.
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Property Value Notes

Molecular Weight ~457.79 g/mol
Free base MW is ~421.3 g/mol

.

Primary Solvent DMSO
Solubility up to 50-100 mM

(~45 mg/mL).

Secondary Solvent Ethanol
Solubility ~10-20 mg/mL

(Lower than DMSO).

Aqueous Solubility Negligible
Do not attempt to dissolve

directly in water or PBS.

Storage (Solid) -20°C Desiccate; stable for >1 year.

Storage (Stock) -80°C
Stable for 6 months in DMSO;

avoid freeze-thaw cycles.

Troubleshooting & FAQs
Category A: Stock Solution Preparation
Q: My GSK 2945 HCl is forming a cloudy suspension in DMSO. How do I fix this? Diagnosis:

This usually indicates either moisture contamination in the DMSO or a "cold shock" if the

DMSO was refrigerated. Solution:

Warm It: Place the sealed vial in a 37°C water bath for 5–10 minutes.

Sonicate: Use an ultrasonic bath (not a probe) for 10–15 minutes. The energy input helps

break crystal lattices.

Check DMSO Quality: Ensure you are using anhydrous DMSO (≤0.2% water). The HCl salt

is hygroscopic; excess water in DMSO can trigger premature dissociation and precipitation.

Q: Can I make a 100 mM stock solution? Answer: Yes, but it is near the saturation limit. A 10

mM or 20 mM stock is safer and easier to handle. At 100 mM, the solution becomes viscous

and prone to crashing out upon slight temperature drops.

Category B: Cell Culture (In Vitro)
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Q: When I add the DMSO stock to my cell culture media, I see a white precipitate. Why?

Mechanism: This is "dilution shock." You are moving from a solvent with a dielectric constant of

~47 (DMSO) to one of ~80 (Water). The hydrophobic free base crashes out immediately.

Protocol for Prevention:

Pre-dilution Step: Do not add 100% DMSO stock directly to the well.

Intermediate Step: Dilute your stock 1:10 in culture media without serum in a separate tube.

Vortex immediately.

Final Addition: Add this intermediate mix to your cells.

Serum Factor: Ensure your media contains FBS/BSA before adding the drug. Albumin acts

as a carrier protein, sequestering the lipophilic molecule and keeping it in solution.

Category C: In Vivo Formulation (Animal Studies)
Q: I cannot use 100% DMSO for mice. What vehicle works for IP/Oral administration?

Recommendation: Use the "Universal Co-solvent System." Standard Vehicle:10% DMSO +

40% PEG300 + 5% Tween-80 + 45% Saline.[1] Crucial Warning: The order of addition is non-

negotiable. If you add saline too early, the compound will precipitate irreversibly.

Step-by-Step Formulation Protocol (Example: 10 mL batch at 2 mg/mL)

Weigh: 20 mg of GSK 2945 HCl.

Solvent 1 (DMSO): Add 1 mL DMSO. Vortex/Sonicate until completely clear. Stop if not clear.

Solvent 2 (PEG300): Add 4 mL PEG300. Vortex thoroughly. The solution becomes viscous.

Solvent 3 (Tween-80): Add 0.5 mL Tween-80. Vortex.

Solvent 4 (Saline): Slowly add 4.5 mL warm (37°C) saline while vortexing.

Why warm saline? Cold saline shocks the surfactant system, causing turbidity.
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Figure 1: Solubility Troubleshooting Decision Tree
Caption: A logical flow for resolving precipitation issues during stock preparation and dilution.
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Figure 2: Mechanism of Action (Rev-erb Antagonism)
Caption: GSK 2945 inhibits Rev-erb, preventing the repression of Bmal1 and altering

circadian/metabolic output.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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